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Compound of Interest

Compound Name: 1-Boc-3-Chloroacetylindole
CAS No.: 916818-18-3
Cat. No.: B1372495
Get Quote
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Document ID: TS-SDS-916818-18-3 | Version: 2.0 | Status: Active Target Audience: Medicinal
Chemists, Process Safety Engineers, HSE Officers

Executive Summary

This guide functions beyond a standard Safety Data Sheet (SDS). It is a technical whitepaper
designed for researchers utilizing 1-Boc-3-chloroacetylindole (CAS: 916818-18-3). This
compound is not merely a reagent; it is a reactive electrophilic intermediate containing an

-haloketone motif.

While the tert-butoxycarbonyl (Boc) group provides stability to the indole nitrogen, the
chloroacetyl moiety at the C3 position renders this molecule a potent alkylating agent. It
possesses high reactivity toward biological nucleophiles (cysteine thiols, DNA nitrogens),
necessitating containment strategies equivalent to high-potency active pharmaceutical
ingredients (HPAPISs) until diluted or reacted.

Part 1: Physicochemical Identity & Profile
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Scientific Integrity Note: The stability of this compound is kinetically determined. The electron-

withdrawing nature of the Boc group slightly reduces the electron density of the indole ring, but

the

-chloroketone remains highly susceptible to nucleophilic attack and hydrolysis.

Chemical Identity Table

Parameter

Data

Chemical Name

tert-butyl 3-(2-chloroacetyl)indole-1-carboxylate

CAS Number 916818-18-3
Molecular Formula
Molecular Weight 293.75 g/mol

Physical State

Solid (Powder/Crystalline)

Color White to Off-white / Pale Yellow
B Soluble in DCM, DMSO, DMF; Insoluble in
Solubility
water (hydrolyzes)
Melting Point 125-130 °C (Decomposes)

Purity Marker

1H-NMR (Absence of broad singlet at ~4.0-5.0
ppm indicates hydrolysis)

Structural Visualization

The following diagram illustrates the core connectivity and the "warhead" (reactive site)

responsible for its pharmacological utility and safety hazards.
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Reactivity Profile

Lachrymatory Effect

N-Boc Protection > Indole Core 3-Chloroacetyl
(Acid Labile) (Aromatic Scaffold) (Alkylating Warhead)

Cysteine Alkylation

Click to download full resolution via product page

Figure 1: Structural decomposition highlighting the reactive chloroacetyl "warhead" responsible
for toxicity.[1][2]

Part 2: Hazard Characterization & Toxicology
The Mechanism of Toxicity (The "Why")

Standard SDSs list hazards; this section explains the causality. 1-Boc-3-chloroacetylindole
acts as a direct-acting alkylator.

» Electrophilicity: The carbonyl adjacent to the chlorine creates a highly electrophilic methylene
carbon (

).
» Biological Target: Upon contact with skin or mucous membranes, this carbon undergoes an

reaction with nucleophilic residues (primarily Thiol groups on proteins).

» Consequence: This irreversible covalent bonding triggers an immune response
(sensitization) and cell death (necrosis/chemical burn).

GHS Classification & Risk Assessment
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Hazard Class Category Hazard Statement Mechanism

Skin Cat 2 H315: Causes skin Alkylation of
a

Corrosion/Irritation irritation keratinocytes

H319: Causes serious  Corrosive to corneal

Eye Damage/Irritation Cat 2A o o
eye irritation epithelium
STOT - Single Cat 3 H335: May cause Mucosal alkylation
a
Exposure respiratory irritation (Lachrymator)
o ) Potential Skin Hapten formation via
Sensitization Watchlist N o
Sensitizer protein binding

Toxicological Pathway Diagram

This self-validating logic flow demonstrates why "washing with water" alone is insufficient for

decontamination.
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Figure 2: Toxicological mechanism. The rapid SN2 reaction necessitates barrier protection
rather than reliance on post-exposure washing.

Part 3: Strategic Handling & Storage Protocols
Engineering Controls

e Primary Barrier: All handling of the solid powder must occur within a Chemical Fume Hood or
Powder Containment Enclosure.

 Airflow: Maintain face velocity > 0.5 m/s.

« Static Control: Use an anti-static gun or ionizer bar during weighing, as static discharge can
disperse the fine powder, increasing inhalation risk.

Personal Protective Equipment (PPE) Matrix

e Gloves:Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Nitrile (minimum 5 mil) or Neoprene.
o Rationale:

-haloketones can permeate thin latex/nitrile rapidly. The air gap between gloves provides a
breakthrough buffer.

o Respiratory: If working outside a hood (not recommended), use a full-face respirator with
P100 (HEPA) + Organic Vapor cartridges. The organic vapor cartridge captures the
lachrymatory vapors, while P100 stops the dust.

Storage Integrity

o Temperature: Store at 2—-8 °C (Refrigerated). Long-term storage at -20 °C is preferred to
prevent de-Boc degradation.

e Atmosphere: Store under Argon or Nitrogen.
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e Segregation: Keep away from strong bases (causes polymerization) and amines (causes
rapid exothermic reaction).

Part 4: Emergency Response & Waste Management
Decontamination (The "Quench" Protocol)

Unlike standard spills where "absorb and sweep" is cited, this compound requires chemical
deactivation to ensure safety.

Spill Cleanup Algorithm:

Isolate: Evacuate the immediate area.

o PPE: Don full PPE (Double gloves, goggles, lab coat).
o Cover: Gently cover the powder with a paper towel to prevent dust.

e Quench: Wet the towel with a 10% aqueous solution of Sodium Thiosulfate or a dilute
Ammonium Hydroxide solution.

o Chemistry: The thiosulfate or ammonia acts as a sacrificial nucleophile, reacting with the
chloroacetyl group to form a non-toxic water-soluble adduct.

e Wait: Allow 15 minutes for the reaction to complete.

o Disposal: Wipe up and dispose of as hazardous chemical waste.

Handling Workflow Diagram
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N
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Figure 3: Lifecycle management of 1-Boc-3-chloroacetylindole from receipt to disposal.[3]
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Part 5: Synthesis & Application Context

Why use this reagent? In drug discovery, 1-Boc-3-chloroacetylindole is a critical intermediate
for synthesizing indole-based peptidomimetics and kinase inhibitors. The chloroacetyl group
serves as a linker that can be displaced by amines, thiols, or alcohols to build complex
heterocyclic libraries.

Reaction Monitoring:

e TLC: Use 20% Ethyl Acetate in Hexanes. The product usually stains with UV and Vanillin
(Indole characteristic).

e LCMS: Monitor for the mass [M+H]+ = 294. Note that in acidic LCMS buffers, the Boc group
may cleave, showing a mass of 194 (3-chloroacetylindole).

References

e PubChem. (2025).[4] Compound Summary: 1-Boc-3-chloroacetylindole (CAS 916818-18-
3).[3][5] National Library of Medicine. [Link]

o ECHA. (2024). C&L Inventory: General Hazards of alpha-halo ketones. European Chemicals
Agency.[4] [Link]

o National Institutes of Health (NIH). (2015). Synthetic Access to Aromatic a-Haloketones.
PMC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. What is the hazard of Chloroacetyl chloride to humans?_Chemicalbook
[chemicalbook.com]

e 3.916818-18-3|1-Boc-3-Chloroacetylindole|BLD Pharm [bldpharm.com]

o 4. tert-butyl 3-(2-oxoethyl)-1H-indole-1-carboxylate | CI15H17NO3 | CID 51032748 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 5. chemwhat.com [chemwhat.com]

e To cite this document: BenchChem. [Technical Safety & Handling Guide: 1-Boc-3-
chloroacetylindole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1372495/docs#technical-safety-handling-guide-1-
boc-3-chloroacetylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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